Cas no 1804694-40-3 (3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1804694-40-3
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4851717
• Update Time: 2025-10-29

3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-4(12)1-3(2-9)5(13-6)7(10)11/h1,7H,2,12H2
• InChI Key： DIWQREMIKQGDFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CCl)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine

Recent Advances in the Study of 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine (CAS: 1804694-40-3)

The compound 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine (CAS: 1804694-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is recognized for its unique structural features, including the presence of amino, bromo, chloromethyl, and difluoromethyl functional groups. These moieties make it a promising scaffold for the development of novel bioactive molecules, particularly in the areas of medicinal chemistry and drug discovery.

Recent studies have focused on the synthesis and functionalization of this compound to explore its potential applications. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that modifications at the amino and chloromethyl positions could significantly enhance the compound's binding affinity to specific kinase targets, offering new avenues for the treatment of cancer and inflammatory diseases.

Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's utility in the development of antimicrobial agents. The difluoromethyl group was found to play a critical role in improving the metabolic stability and bioavailability of derived molecules. This research underscores the compound's versatility and its potential to address emerging challenges in antibiotic resistance.

In addition to its pharmacological applications, 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a building block for the synthesis of fluorescent probes. These probes exhibited high selectivity for metal ions, making them valuable tools for environmental monitoring and diagnostic imaging.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a team at MIT developed a novel catalytic system that achieved a 90% yield in the final step of the synthesis, as detailed in a 2023 Organic Process Research & Development article.

Looking ahead, the continued exploration of 3-Amino-2-bromo-5-(chloromethyl)-6-(difluoromethyl)pyridine is expected to yield further breakthroughs. Its multifunctional structure positions it as a valuable asset in the design of next-generation therapeutics and functional materials. Future research will likely focus on expanding its applications in targeted drug delivery and precision medicine.